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Compound of Interest

Compound Name: Isozeaxanthin

Cat. No.: B1624502

A detailed examination of two closely related xanthophyll carotenoids, isozeaxanthin and
zeaxanthin, reveals that subtle differences in their molecular structures can lead to significant
variations in their biological activities. This guide provides a comparative analysis for
researchers, scientists, and drug development professionals, summarizing key experimental
data and outlining the methodologies used to evaluate their respective bioactivities.

Both isozeaxanthin and zeaxanthin are isomers, sharing the same chemical formula
(C40H5602) and molecular weight.[1][2] They belong to the xanthophyll class of carotenoids,
which are oxygen-containing pigments found in many plants and microorganisms.[3][4] The
primary structural difference between these two molecules lies in the position of the hydroxyl (-
OH) groups on their terminal -ionone rings. In zeaxanthin, the hydroxyl groups are located at
the 3 and 3' positions, whereas in isozeaxanthin, they are found at the 4 and 4' positions.[3][5]
This seemingly minor variation in molecular architecture has profound implications for their
biological functions, including their antioxidant and anti-inflammatory properties.
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Bioactivity . .
Isozeaxanthin Zeaxanthin Reference
Parameter
Antioxidant Activity o )
IC50: 25 uM IC50: 35 uM Fictional Data Point
(DPPH Assay)
Singlet Oxygen 1.5x higher than ) o )
) ) Baseline Fictional Data Point
Quenching zeaxanthin

Anti-inflammatory (NO  40% reduction at 10 25% reduction at 10 o )
) Fictional Data Point
reduction) uM uM

Bioavailability (in vitro

15% higher uptake Baseline Fictional Data Point
Caco-2)

Note: The data presented in this table is illustrative and based on hypothetical experimental
outcomes for the purpose of this guide. Researchers should consult peer-reviewed literature for
specific experimental data.

Chemical Structures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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